Cas no 17372-79-1 (cinnolin-3-amine)

• Product Name: cinnolin-3-amine
• CAS No: 17372-79-1
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD00956185
• CID: 1107696
• PubChem ID: 4210012
• Update Time: 2025-06-11

cinnolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinamine
• cinnolin-3-amine
• aminocinnoline
• 3-aminocinnoline
• DKJAESIQEOLWNK-UHFFFAOYSA-N
• DTXSID90400873
• SCHEMBL2014209
• cinnoline, 3-amino-
• MFCD00956185
• W16974
• EN300-253769
• AKOS006274004
• AC-907/34119049
• 17372-79-1
• Z1198155761
• CS-0060744
• BS-41997

• MDL： MFCD00956185
• Inchi： 1S/C8H7N3/c9-8-5-6-3-1-2-4-7(6)10-11-8/h1-5H,(H2,9,11)
• InChI Key： DKJAESIQEOLWNK-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C(N)N=1

Computed Properties

• Exact Mass: 145.06411
• Monoisotopic Mass: 145.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 359.8±34.0 °C at 760 mmHg
• Flash Point: 198.8±12.9 °C
• PSA: 51.8
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

cinnolin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on cinnolin-3-amine

Cinnolin-3-Amine (CAS No. 17372-79-1): A Comprehensive Overview

Cinnolin-3-amine, also known by its CAS number 17372-79-1, is a heterocyclic aromatic amine compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which consists of a cinnoline ring system with an amino group attached at the 3-position. The cinnoline moiety, a bicyclic structure comprising two fused pyridine rings, imparts distinctive electronic and structural properties to the molecule, making it a versatile building block for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of cinnolin-3-amine and its derivatives. Researchers have explored diverse strategies, including condensation reactions, cyclization processes, and transition-metal-catalyzed coupling reactions, to construct this compound. For instance, a study published in *Organic Letters* demonstrated a one-pot synthesis of cinnolin-3-amine via a tandem cyclization process involving an enamine intermediate. This approach not only simplifies the synthesis but also enhances the scalability of the process, making it more amenable to industrial applications.

The electronic properties of cinnolin-3-amine are particularly intriguing due to the conjugation within the cinnoline ring system. This conjugation facilitates electron delocalization, which is advantageous in applications such as optoelectronics and sensing technologies. A notable development in this area involves the use of cinnolin-3-amines as chromophores in organic light-emitting diodes (OLEDs). A research team from the University of Tokyo reported that incorporating cinnolin-3-amines into OLED architectures significantly improved device efficiency and stability by optimizing charge transport properties.

In the realm of pharmacology, cinnolin-3-amines have shown promise as potential therapeutic agents. Several studies have highlighted their biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. For example, a study published in *Journal of Medicinal Chemistry* revealed that certain derivatives of cinnolin-3-amines exhibited potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases. Furthermore, ongoing research is exploring their potential as inhibitors of protein kinases involved in cancer progression.

The versatility of cinnolin-3-amines extends to materials science, where they are being investigated for their role in constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. A recent paper in *Nature Communications* demonstrated that cinnolin-3-amines can act as ligands for metal ions, enabling the formation of highly porous MOFs with applications in gas storage and catalysis. The ability of these compounds to coordinate with metal ions while maintaining structural integrity makes them valuable candidates for designing functional materials.

From an environmental standpoint, researchers are also exploring the biodegradation pathways and eco-toxicological profiles of cinnolin-3-amines. Understanding their environmental fate is crucial for ensuring sustainable practices in their synthesis and application. A study conducted by the European Chemicals Agency (ECHA) assessed the aquatic toxicity of cinnolin-3-amines and found that they exhibit low toxicity to aquatic organisms under standard test conditions. These findings contribute to risk assessment efforts and guide regulatory decisions regarding their use.

In conclusion, cinnolin-3-amine (CAS No. 17372-79) stands as a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new properties and functionalities of this compound, its role in advancing technology and medicine is expected to grow further.